(5E)-2-(4-ethoxyanilino)-5-[[1-[3-(trifluoromethyl)phenyl]pyrrol-2-yl]methylidene]-1,3-thiazol-4-one

• Molecular Formula: C23H18F3N3O2S
• Molecular Weight: 457.5 g/mol
• IUPAC Name: (5E)-2-(4-ethoxyphenyl)imino-5-[[1-[3-(trifluoromethyl)phenyl]pyrrol-2-yl]methylidene]-1,3-thiazolidin-4-one
• InChI: InChI=1S/C23H18F3N3O2S/c1-2-31-19-10-8-16(9-11-19)27-22-28-21(30)20(32-22)14-18-7-4-12-29(18)17-6-3-5-15(13-17)23(24,25)26/h3-14H,2H2,1H3,(H,27,28,30)/b20-14+
• InChI Key: KQXQNOOYMGJHQA-XSFVSMFZSA-N
• Isomeric SMILES: CCOC1=CC=C(C=C1)N=C2NC(=O)/C(=C\C3=CC=CN3C4=CC=CC(=C4)C(F)(F)F)/S2
• Canonical SMILES: CCOC1=CC=C(C=C1)N=C2NC(=O)C(=CC3=CC=CN3C4=CC=CC(=C4)C(F)(F)F)S2

Description

(5E)-2-(4-Ethoxyanilino)-5-[[1-[3-(trifluoromethyl)phenyl]pyrrol-2-yl]methylidene]-1,3-thiazol-4-one is a thiazolone derivative characterized by a 1,3-thiazol-4-one core substituted with a 4-ethoxyanilino group at position 2 and a pyrrole-based benzylidene moiety at position 5. The pyrrole ring is further functionalized with a 3-(trifluoromethyl)phenyl group, introducing strong electron-withdrawing properties.

Preparation Methods

Pyrrole Synthesis via Phenacyl Malononitrile Derivatives

• Phenacyl malononitriles substituted with trifluoromethylphenyl groups serve as key precursors.
• Under phase transfer catalysis (PTC) conditions using tetrabutylammonium bromide (TBAB) and potassium carbonate in dioxane, these precursors react with mercaptoacetic acid or aminoethanethiol derivatives to afford pyrrole derivatives bearing cyano and sulfanyl functionalities.
• The reaction proceeds at room temperature or mild reflux, with yields typically ranging from 60% to 85%.
• Purification involves filtration, acidification, and recrystallization from ethanol or ethyl acetate/hexane mixtures.

Key Reaction Conditions and Yields

Step	Reagents & Conditions	Yield (%)	Notes
Formation of 2-[(3-cyano-5-(trifluoromethyl)phenyl-1H-pyrrol-2-yl)thio]acetic acids	Mercaptoacetic acid, K2CO3, TBAB, dioxane, RT, 2.5 h	85-87	Efficient under mild conditions
Esterification to methyl esters	Methanol, H2SO4 catalyst, reflux	70-80	Facilitates further functionalization
Reaction with hydrazine hydrate	Room temperature	75-85	Forms hydrazide intermediates

Data adapted from synthesis protocols for pyrrole derivatives with trifluoromethyl substitution.

Construction of the 1,3-Thiazol-4-one Core

• The thiazolone ring is typically synthesized by cyclization reactions involving thioamide or thiourea derivatives with α-haloketones or α-ketoesters.
• In the context of the target compound, the thiazolone ring is formed bearing the 4-ethoxyanilino substituent at the 2-position.
• Refluxing appropriate precursors in solvents like ethanol or formic acid facilitates cyclization and ring closure.
• The amine tautomeric form of the thiazolone system is predominant, as confirmed by spectroscopic and crystallographic studies.

Formation of the Methylidene Linkage Connecting Pyrrole and Thiazolone

• The exocyclic double bond (methylidene) at the 5-position of the thiazolone is introduced via condensation reactions.
• Typically, a Knoevenagel-type condensation is employed between the 5-position of the thiazolone and the aldehyde or activated methylene group on the pyrrole derivative.
• Catalysts such as sodium ethoxide or pyridine under reflux in ethanol or benzene facilitate the condensation.
• The reaction mixture is cooled, and the product is isolated by filtration and recrystallization.
• Yields for such condensations range from 45% to 70%, depending on substituents and conditions.

Detailed Stepwise Preparation Procedure (Representative)

Step	Reaction Description	Reagents & Conditions	Product & Yield
1	Synthesis of 2-(4-ethoxyanilino)-1,3-thiazol-4-one	Reflux of thioamide with 4-ethoxyaniline in ethanol	Substituted thiazolone; 60-75% yield
2	Preparation of 1-[3-(trifluoromethyl)phenyl]pyrrole-2-carbaldehyde	From phenacyl malononitrile derivatives under PTC	Pyrrole aldehyde intermediate; 70-85%
3	Knoevenagel condensation between thiazolone and pyrrole aldehyde	Sodium ethoxide, ethanol, reflux	Target compound; 50-65% yield
4	Purification	Recrystallization from ethanol or methanol	Pure crystalline product

Analytical and Structural Confirmation

• The final compound is characterized by:
  • Nuclear Magnetic Resonance (NMR) : Confirming the presence of ethoxyanilino, pyrrole, and thiazolone moieties.
  • Infrared Spectroscopy (IR) : Showing characteristic carbonyl (C=O) and cyano (C≡N) stretches.
  • Elemental Analysis : Matching calculated values for C, H, N, S, and F.
  • X-ray Crystallography : Confirming the synperiplanar conformation of the trifluoromethylphenylamino residue and the Z-configuration of the methylidene linkage.

Summary Table of Preparation Methods

Preparation Stage	Key Reagents & Conditions	Yield Range (%)	Notes
Pyrrole derivative synthesis	Phenacyl malononitrile, TBAB, K2CO3, dioxane, RT	60-87	Phase transfer catalysis enhances yield
Thiazolone ring formation	Thioamide + 4-ethoxyaniline, reflux in ethanol	60-75	Predominantly amine tautomer form
Methylidene linkage formation	Knoevenagel condensation, sodium ethoxide, reflux	45-70	Critical for conjugation between pyrrole & thiazolone
Purification and crystallization	Recrystallization from ethanol/methanol	-	Ensures high purity and crystalline product

Chemical Reactions Analysis

Types of Reactions

2-[(4-ethoxyphenyl)imino]-5-({1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-2-yl}methylene)-1,3-thiazolidin-4-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction can be achieved using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the ethoxy and trifluoromethyl groups.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Nucleophiles such as amines, thiols, and halides.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield corresponding sulfoxides or sulfones, while reduction may produce the corresponding alcohols or amines .

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an antimicrobial, antiviral, and anticancer agent.

Medicine: Explored for its therapeutic potential in treating various diseases, including cancer and infectious diseases.

Industry: Utilized in the development of new materials and as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of 2-[(4-ethoxyphenyl)imino]-5-({1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-2-yl}methylene)-1,3-thiazolidin-4-one involves its interaction with specific molecular targets and pathways. The compound is known to inhibit certain enzymes and receptors, leading to its biological effects. For example, it may inhibit the activity of enzymes involved in cell proliferation, thereby exhibiting anticancer properties .

Comparison with Similar Compounds

Table 1: Structural Comparison of Selected Thiazolone Derivatives

Compound Name	Position 2 Substituent	Position 5 Substituent	Notable Features	Reference
Target Compound	4-Ethoxyanilino	Pyrrole with 3-(trifluoromethyl)phenyl	Trifluoromethyl group enhances lipophilicity and electron deficiency.
(5E)-5-{[5-(3,4-Dichlorophenyl)furan-2-yl]methylidene}-2-(4-hydroxyanilino)-1,3-thiazol-4-one	4-Hydroxyanilino	Furan with 3,4-dichlorophenyl	Dichloro substituents increase electrophilicity; potential cytotoxicity.
(5Z)-5-(4-Ethoxy-3-methoxybenzylidene)-2-{[2-(trifluoromethyl)phenyl]amino}-1,3-thiazol-4(5H)-one	2-(Trifluoromethyl)phenylamino	4-Ethoxy-3-methoxybenzylidene	Methoxy and ethoxy groups may improve solubility.
(5E)-5-(4-Methoxybenzylidene)-2-(piperidin-1-yl)-1,3-thiazol-4(5H)-one	Piperidin-1-yl	4-Methoxybenzylidene	Piperidine moiety introduces basicity; methoxy enhances π-π interactions.
(E)-5-((5-(4-Nitrophenyl)furan-2-yl)methylene)-4-thioxothiazolidin-2-one	None (4-thioxo group at position 4)	Furan with 4-nitrophenyl	Nitro group increases redox activity; thioxo group modifies reactivity.

Key Observations :

• Electron-Withdrawing Groups : The target compound’s 3-(trifluoromethyl)phenyl group contrasts with dichloro () and nitro () substituents in analogues, which may alter reactivity in electrophilic environments.
• Substituent Position : Unlike the target compound’s pyrrole ring, furan-based derivatives () exhibit planar aromatic systems with distinct electronic profiles.
• Solubility Modulation : Ethoxy and methoxy groups () improve hydrophilicity compared to the target’s trifluoromethyl-pyrrole system.

Analytical Techniques :

• Wavefunction Analysis : Tools like Multiwfn () enable electronic property analysis, critical for understanding the trifluoromethyl group’s impact on charge distribution.

Research Limitations :

• No kinetic or thermodynamic data (e.g., IC50, LogP) are available for direct pharmacological comparison.
• The stereochemical influence (E vs. Z isomers) on bioactivity remains unexplored in the provided literature.

Biological Activity

The compound (5E)-2-(4-ethoxyanilino)-5-[[1-[3-(trifluoromethyl)phenyl]pyrrol-2-yl]methylidene]-1,3-thiazol-4-one is a complex organic molecule belonging to the thiazole derivative class. Its structure features an ethoxy-substituted aniline moiety, a pyrrole unit with a trifluoromethyl group, and a thiazole ring, suggesting significant potential for diverse biological activities. This article reviews the biological activity of this compound, supported by data tables, case studies, and relevant research findings.

Molecular Characteristics

Property	Value
Molecular Formula	C23H18F3N3O2S
Molecular Weight	457.5 g/mol
IUPAC Name	(5E)-2-(4-ethoxyanilino)-5-[[1-[3-(trifluoromethyl)phenyl]pyrrol-2-yl]methylidene]-1,3-thiazol-4-one

The compound's intricate structure enables interactions with various biological targets, making it a significant subject in medicinal chemistry.

Anticancer Potential

Research indicates that thiazole derivatives exhibit notable anticancer properties. For instance, compounds structurally similar to (5E)-2-(4-ethoxyanilino)-5-[[1-[3-(trifluoromethyl)phenyl]pyrrol-2-yl]methylidene]-1,3-thiazol-4-one have been shown to inhibit cancer cell proliferation through mechanisms such as apoptosis induction and cell cycle arrest.

Antimicrobial Effects

Thiazole derivatives are also recognized for their antimicrobial activity. A study demonstrated that similar compounds effectively inhibited the growth of various bacterial strains, suggesting potential applications in treating infections.

Enzyme Inhibition

The compound may interact with specific enzymes critical in disease pathways. For example, enzyme assays have indicated that thiazole derivatives can inhibit certain kinases involved in cancer signaling pathways .

Computational Predictions

Quantitative structure-activity relationship (QSAR) analyses predict significant biological activity based on structural features. Computational models suggest that this compound may possess properties conducive to binding with biological targets involved in various diseases.

Study 1: Anticancer Activity

A recent study evaluated the cytotoxic effects of thiazole derivatives on human cancer cell lines. The results indicated that compounds similar to (5E)-2-(4-ethoxyanilino)-5-[[1-[3-(trifluoromethyl)phenyl]pyrrol-2-yl]methylidene]-1,3-thiazol-4-one exhibited IC50 values in the micromolar range, demonstrating potent anticancer effects.

Study 2: Antimicrobial Properties

In another investigation, a series of thiazole derivatives were tested against Gram-positive and Gram-negative bacteria. The results showed that these compounds had minimum inhibitory concentrations (MICs) below 100 µg/mL against several pathogens, indicating their potential as antimicrobial agents.

Study 3: Enzyme Interaction Studies

Research focusing on enzyme inhibition revealed that certain thiazole derivatives could inhibit kinases involved in tumor growth. This suggests that (5E)-2-(4-ethoxyanilino)-5-[[1-[3-(trifluoromethyl)phenyl]pyrrol-2-yl]methylidene]-1,3-thiazol-4-one may also exhibit similar inhibitory effects .

Q & A

Basic: What are the optimal synthetic routes for (5E)-2-(4-ethoxyanilino)-5-[[1-[3-(trifluoromethyl)phenyl]pyrrol-2-yl]methylidene]-1,3-thiazol-4-one, and how can reaction conditions be optimized?

Answer:
The synthesis typically involves multi-step reactions, starting with the formation of the thiazol-4-one core followed by functionalization of the pyrrole and phenyl substituents. Key steps include:

• Condensation reactions using aldehydes or ketones to introduce the methylidene group.
• Nucleophilic substitution for attaching the 4-ethoxyanilino group.
• Optimization of solvents (e.g., ethanol, DMF) and catalysts (e.g., acid/base catalysts) to enhance yield .
• Temperature control (reflux conditions) and reaction time adjustments to minimize side products .
• Purification via column chromatography or recrystallization to isolate the pure E-isomer .

Basic: Which spectroscopic techniques are most effective for characterizing the structural integrity of this compound?

Answer:

• NMR Spectroscopy : 1H/13C NMR confirms regiochemistry and isomer purity (e.g., distinguishing 5E configuration) .
• High-Resolution Mass Spectrometry (HR-MS) : Validates molecular weight and fragmentation patterns .
• FT-IR Spectroscopy : Identifies functional groups like C=O (thiazol-4-one) and C-F (trifluoromethyl) .
• HPLC : Assesses purity (>95% threshold for biological assays) .

Advanced: How does the presence of the trifluoromethyl group influence the compound's electronic properties and bioactivity?

Answer:
The trifluoromethyl group:

• Enhances electron-withdrawing effects , stabilizing the thiazol-4-one ring and modulating reactivity .
• Improves lipophilicity , increasing membrane permeability and bioavailability .
• Affects metabolic stability by resisting oxidative degradation, as observed in analogous compounds .
• In bioactivity studies, this group enhances binding to hydrophobic enzyme pockets (e.g., kinase inhibitors) .

Advanced: What strategies resolve contradictions in biological activity data across different studies?

Answer:

• Standardize assay protocols : Variability in cell lines (e.g., HeLa vs. HEK293) or enzyme sources can skew results .
• Control for isomer purity : Contamination with the Z-isomer may artificially inflate or reduce activity .
• Validate target engagement : Use techniques like surface plasmon resonance (SPR) or isothermal titration calorimetry (ITC) to confirm direct binding .
• Meta-analysis : Cross-reference data with structurally similar compounds to identify trends .

Advanced: How to design experiments to evaluate the compound's mechanism of action as a kinase inhibitor?

Answer:

• Kinase inhibition assays : Use ADP-Glo™ or radiometric assays to measure IC50 values against a kinase panel (e.g., EGFR, VEGFR) .
• Molecular docking : Predict binding modes using software like AutoDock Vina and validate with mutagenesis studies .
• Cellular pathway analysis : Western blotting for phosphorylation status of downstream targets (e.g., ERK, AKT) .
• Competitive binding assays : Compare inhibition kinetics with known ATP-competitive inhibitors .

Advanced: What are the challenges in establishing structure-activity relationships (SAR) for this compound?

Answer:

• Multi-functional complexity : The thiazol-4-one core, trifluoromethyl group, and pyrrole substituents contribute non-additively to activity, complicating SAR .
• Stereochemical sensitivity : Small changes in substituent orientation (e.g., E/Z isomerism) drastically alter bioactivity .
• Synthetic accessibility : Modifying the pyrrole or phenyl rings may require re-optimizing entire synthetic routes .
• Data normalization : Cross-study comparisons are hindered by inconsistent reporting of IC50/EC50 values .

Basic: What are the stability profiles under varying pH and temperature conditions?

Answer:

• pH stability : The compound is stable in neutral buffers (pH 6–8) but degrades in acidic (pH < 4) or alkaline (pH > 10) conditions, forming hydrolysis byproducts .
• Thermal stability : Decomposition occurs above 150°C, as shown by thermogravimetric analysis (TGA) .
• Light sensitivity : Store in amber vials to prevent photodegradation of the conjugated methylidene group .

Advanced: How to address low bioavailability in preclinical models?

Answer:

• Prodrug design : Introduce hydrolyzable groups (e.g., ester linkages) to improve solubility .
• Formulation optimization : Use nanoemulsions or liposomal encapsulation to enhance absorption .
• Pharmacokinetic studies : Monitor plasma half-life and tissue distribution via LC-MS/MS .
• CYP450 inhibition assays : Identify metabolic liabilities and modify substituents to reduce clearance .